Cas no 1259688-08-8 ((1R)-4-BROMO-7-METHYLINDANYLAMINE)

• Product Name: (1R)-4-BROMO-7-METHYLINDANYLAMINE
• CAS No: 1259688-08-8
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 5590803
• PubChem ID: 92134979
• Update Time: 2025-05-20

(1R)-4-BROMO-7-METHYLINDANYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-4-BROMO-7-METHYLINDANYLAMINE
• (R)-4-bromo-7-methyl-2,3-dihydro-1H-inden-1-amine
• 1H-Inden-1-amine, 4-bromo-2,3-dihydro-7-methyl-, (1R)-
• Y12680
• 1259688-08-8

• Inchi： 1S/C10H12BrN/c1-6-2-4-8(11)7-3-5-9(12)10(6)7/h2,4,9H,3,5,12H2,1H3/t9-/m1/s1
• InChI Key： DCNGCEYJTBUHJS-SECBINFHSA-N
• SMILES： [C@H]1(N)C2=C(C(Br)=CC=C2C)CC1

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 296.5±40.0 °C(Predicted)
• pka: 9.11±0.20(Predicted)

Additional information on (1R)-4-BROMO-7-METHYLINDANYLAMINE

Introduction to (1R)-4-BROMO-7-METHYLINDANYLAMINE (CAS No. 1259688-08-8)

(1R)-4-Bromo-7-methylindanylamine (CAS No. 1259688-08-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of (1R)-4-Bromo-7-methylindanylamine, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

(1R)-4-Bromo-7-methylindanylamine is a chiral compound with the molecular formula C₁₁H₁₃BrN. It consists of a brominated indane ring with a methyl group at the 7-position and an amino group attached to the 1R-carbon. The presence of the bromine atom and the chiral center at the 1-position contribute to its unique chemical and biological properties. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, reduction, and chiral resolution.

Synthesis Methods

The synthesis of (1R)-4-Bromo-7-methylindanylamine involves several key steps. One common approach is to start with an indane derivative, which is then brominated at the 4-position using a suitable brominating agent such as N-bromosuccinimide (NBS). The resulting bromoindane is then reduced to form the corresponding indanylamine. The final step involves chiral resolution to obtain the desired (1R)-enantiomer. Recent advancements in asymmetric synthesis have led to more efficient and environmentally friendly methods for producing enantiomerically pure (1R)-4-Bromo-7-methylindanylamine.

Biological Activities and Applications

(1R)-4-Bromo-7-methylindanylamine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Research has shown that this compound exhibits significant activity against various targets, including enzymes, receptors, and ion channels. For example, studies have demonstrated that (1R)-4-Bromo-7-methylindanylamine can modulate serotonin receptors, making it a potential candidate for the treatment of mood disorders such as depression and anxiety.

In addition to its receptor modulation properties, (1R)-4-Bromo-7-methylindanylamine has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects and its ability to inhibit certain enzymes involved in inflammatory pathways. These properties make it a valuable lead compound for the development of new drugs targeting inflammatory diseases.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of (1R)-4-Bromo-7-methylindanylamine. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against certain types of cancer cells. Specifically, it was found to inhibit cell proliferation and induce apoptosis in breast cancer cell lines. This finding opens up new possibilities for using (1R)-4-Bromo-7-methylindanylamine as a potential anticancer agent.

Another area of active research is the use of (1R)-4-Bromo-7-methylindanylamine in combination therapy. Studies have shown that when used in conjunction with other drugs, this compound can enhance therapeutic efficacy while reducing side effects. For example, combining it with traditional chemotherapy agents has been shown to improve treatment outcomes in preclinical models of cancer.

Safety and Toxicology strong>

The safety profile of (1R)-4-Bromo-7-methylindanylamine strong> is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, (1R)-4-Bromo-7-methylindanylamine strong> (CAS No. 1259688-08-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and chiral properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents. p >